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Compound of Interest

Compound Name: Ethyl hexadecyl carbonate

Cat. No.: B15176768 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the occlusive properties of ethyl hexadecyl
carbonate and petrolatum, two ingredients with distinct characteristics relevant to

dermatological and cosmetic formulations. While petrolatum is a well-established occlusive

agent with extensive supporting data, information on the specific occlusive properties of ethyl
hexadecyl carbonate is less prevalent in publicly available literature. This comparison

synthesizes the available evidence to offer a comprehensive overview for formulation and

research purposes.

Executive Summary
Petrolatum stands as the industry benchmark for occlusivity, demonstrating a remarkable ability

to reduce transepidermal water loss (TEWL) by up to 98%.[1] This property makes it highly

effective for creating a protective barrier on the skin, aiding in moisture retention and wound

healing.[1][2] Ethyl hexadecyl carbonate, a long-chain emollient ester, is valued for its

sensory characteristics in cosmetic formulations. However, a significant lack of quantitative

data on its occlusive properties necessitates a more qualitative assessment. Based on the

properties of structurally similar compounds, it is likely to possess some degree of occlusivity,

though it is not expected to match the high level of occlusion provided by petrolatum.
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The following table summarizes the available quantitative data for the occlusive properties of

ethyl hexadecyl carbonate and petrolatum. It highlights the current gap in direct comparative

studies.

Property Ethyl Hexadecyl Carbonate Petrolatum

Chemical Class
Long-chain alkyl carbonate

ester

Hydrocarbon (mixture of

mineral oils and waxes)

Transepidermal Water Loss

(TEWL) Reduction

Data not available in published

studies
Up to 98-99%[1][2]

Mechanism of Action
Forms a film on the skin

surface (presumed)

Forms a hydrophobic barrier

on the skin surface[3][4]

Primary Function in

Formulations
Emollient, texture enhancer

Occlusive agent, skin

protectant

Mechanism of Action: Skin Occlusion
Occlusive agents function by forming a thin, hydrophobic film on the surface of the stratum

corneum. This barrier physically prevents the evaporation of water from the skin to the external

environment, a process known as transepidermal water loss (TEWL). By reducing TEWL, the

skin is able to retain more moisture, leading to increased hydration of the stratum corneum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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